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Compound of Interest

Compound Name: 3-Cyanoumbelliferone

Cat. No.: B100011 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the chemical properties and synthesis of 3-
Cyanoumbelliferone, a fluorescent coumarin derivative. It is intended to serve as a technical

resource, offering concise data, experimental protocols, and a visual representation of its

synthetic pathway.

Chemical Structure and Properties
3-Cyanoumbelliferone, also known as 3-Cyano-7-hydroxycoumarin, is a phenolic dye widely

utilized as a fluorogenic substrate and a reference standard in various biochemical assays.[1]

[2] Its fluorescence is notably sensitive to pH, making it suitable for a broad range of

applications.[2] The core structure consists of a coumarin scaffold with a nitrile group at

position 3 and a hydroxyl group at position 7.

The chemical identity and key properties of 3-Cyanoumbelliferone are summarized in the

table below.
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Property Value Reference(s)

IUPAC Name
7-hydroxy-2-oxochromene-3-

carbonitrile
[1][3]

Synonyms
3-Cyano-7-hydroxycoumarin,

3-Cyanoumbelliferone
[1]

CAS Number 19088-73-4 [4][5]

Molecular Formula C₁₀H₅NO₃ [1][5]

Molecular Weight 187.15 g/mol [1][5]

Melting Point ≥250 °C [1]

Appearance Yellow solid or powder [1]

Solubility Soluble in DMF and alcohols [4][5]

Fluorescence (in MeOH) λex: 408 nm; λem: 450 nm [4]

SMILES String
Oc1ccc2C=C(C#N)C(=O)Oc2c

1
[3]

InChI Key
IJQYTHQDUDCJEQ-

UHFFFAOYSA-N
[3]

Synthesis Pathway: Knoevenagel Condensation
The most prevalent method for synthesizing 3-Cyanoumbelliferone is the Knoevenagel

condensation.[6][7] This reaction involves the nucleophilic addition of an active hydrogen

compound to a carbonyl group, followed by a dehydration reaction.[6]

For the synthesis of 3-Cyanoumbelliferone, the key steps are:

Reactants: The reaction typically employs 2,4-dihydroxybenzaldehyde (derived from

resorcinol) and an active methylene compound such as malononitrile or ethyl cyanoacetate.

[7][8]

Catalysis: The condensation is catalyzed by a base. Common catalysts include weak amines

like piperidine or solid catalysts such as basic alumina.[6][7][8]
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Cyclization: Following the initial condensation, an intramolecular cyclization (lactonization)

occurs, driven by the hydroxyl group on the benzaldehyde ring, which forms the

characteristic coumarin core.

The overall reaction scheme is a one-pot procedure that efficiently yields the desired product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

